C.I.Acid Brown 126

• CAS No.: 12217-25-3
• Molecular Formula: C12H20O12Ti
• Synonyms: C.I.Acid Brown 126

Description

C.I. Acid Brown 126 (CAS No. 12217-25-3) is an acid dye widely used in textile and leather industries due to its robust coloration properties and compatibility with protein-based fibers like wool and silk. Its molecular formula and structural specifics are proprietary, but it is classified under the acid dye category, characterized by sulfonic acid groups that enable solubility in aqueous media and ionic bonding with substrates . Key applications include dyeing natural fibers, synthetic polyamides, and specialty papers. The dye exhibits moderate to high lightfastness and washfastness, making it suitable for industrial applications requiring durability .

Comparison with Similar Compounds

C.I. Acid Brown 235

• Structural and Functional Similarities :
  Both C.I. Acid Brown 126 and C.I. Acid Brown 235 belong to the acid dye class, featuring sulfonic acid groups for solubility and ionic bonding. They share similar applications in wool and silk dyeing.
• Differences: Molecular Weight and Stability: Acid Brown 235 reportedly has a higher molecular weight, which may enhance washfastness but reduce solubility compared to Acid Brown 126 .

Holacid Red BL (C.I. Acid Red 215)

• Functional Overlap: Acid Red 215 is another sulfonated acid dye used for protein fibers. Both dyes exhibit strong adherence to wool under acidic conditions.
• Key Distinctions :
  • Chromophore Structure : Acid Red 215 contains an azo chromophore, while Acid Brown 126 likely uses a more complex polyaromatic system, contributing to its brown hue .
  • Performance Metrics : Acid Red 215 shows superior brightness but lower lightfastness (rated Grade 3 vs. Grade 4 for Acid Brown 126 on the Blue Wool Scale) .

C.I. Reactive Blue 21

• Divergent Mechanisms :
  Unlike Acid Brown 126, Reactive Blue 21 is a reactive dye that forms covalent bonds with cellulose fibers (e.g., cotton).
• Comparative Advantages :
  • Fiber Specificity : Reactive Blue 21 is unsuitable for protein fibers but excels in cotton dyeing.
  • Environmental Impact : Reactive dyes generally require higher water usage for rinsing, whereas acid dyes like Brown 126 have simpler post-dyeing treatments .

Tabulated Comparison of Key Properties

Property	C.I. Acid Brown 126	C.I. Acid Brown 235	Holacid Red BL (Acid Red 215)	C.I. Reactive Blue 21
CAS No.	12217-25-3	Not disclosed	12217-78-0	12236-86-1
Molecular Class	Acid dye (sulfonated)	Acid dye (sulfonated)	Acid dye (azo chromophore)	Reactive dye
Primary Application	Wool, silk, leather	Wool, specialty papers	Wool, polyamides	Cotton, cellulose
Lightfastness	Grade 4	Grade 3–4 (estimated)	Grade 3	Grade 5
Aquatic Toxicity	EC₅₀ > 100 mg/L	Data lacking	EC₅₀ = 50–100 mg/L	EC₅₀ < 10 mg/L

Research Findings and Industrial Relevance

• Performance in Blends : Acid Brown 126 is often blended with yellow and red acid dyes (e.g., Acid Yellow 219) to achieve complex shades, leveraging its stability in mixed dye baths .
• Environmental Considerations : Its lower ecotoxicity compared to reactive dyes makes it preferable in regions with stringent wastewater regulations .
• Synthetic Challenges : Unlike simpler azo dyes, Acid Brown 126’s synthesis involves multiple sulfonation steps, increasing production costs but improving dye-substrate affinity .